(3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL

• Molecular Formula: C9H11BrClNO
• Molecular Weight: 264.54 g/mol
• IUPAC Name: (3R)-3-amino-3-(2-bromo-5-chlorophenyl)propan-1-ol
• InChI: InChI=1S/C9H11BrClNO/c10-8-2-1-6(11)5-7(8)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m1/s1
• InChI Key: KAMHDQLJVPSSNE-SECBINFHSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)[C@@H](CCO)N)Br
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(CCO)N)Br

Description

(3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL is a chiral amino alcohol featuring a propan-1-ol backbone substituted at the 3R position with an amino group and a 2-bromo-5-chlorophenyl ring. The compound’s structure combines hydrogen-bonding capabilities (from -NH₂ and -OH groups) with halogen-mediated electronic effects. This compound is of interest in medicinal chemistry for its stereospecificity and halogen-driven pharmacokinetic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL typically involves the following steps:

Starting Material: The synthesis begins with a suitable precursor, such as 2-bromo-5-chlorobenzaldehyde.

Reduction: The aldehyde group is reduced to an alcohol using a reducing agent like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Amination: The resulting alcohol is then subjected to amination using reagents like ammonia (NH3) or an amine source under appropriate conditions to introduce the amino group.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions, such as:

Catalysts: Use of catalysts to enhance reaction rates and yields.

Temperature and Pressure: Controlled temperature and pressure conditions to ensure efficient synthesis.

Purification: Advanced purification techniques like chromatography to obtain high-purity product.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The alcohol group can be oxidized to a ketone or aldehyde using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can undergo reduction reactions to modify the functional groups, such as reducing the amino group to an amine.

Common Reagents and Conditions:

Oxidizing Agents: KMnO4, CrO3

Reducing Agents: NaBH4, LiAlH4

Nucleophiles: Ammonia, amines, thiols

Major Products:

Oxidation Products: Ketones, aldehydes

Reduction Products: Amines

Substitution Products: Various substituted phenyl derivatives

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: Used as a building block in the synthesis of more complex organic molecules.

Catalysis: Acts as a ligand in catalytic reactions.

Biology:

Enzyme Inhibition: Potential inhibitor of specific enzymes due to its structural features.

Protein Binding: Studies on its interaction with proteins and other biomolecules.

Medicine:

Drug Development: Investigated for its potential as a pharmaceutical intermediate.

Therapeutic Agents: Potential use in developing therapeutic agents for various diseases.

Industry:

Material Science: Utilized in the development of new materials with specific properties.

Chemical Manufacturing: Employed in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL involves its interaction with molecular targets such as enzymes and receptors. The compound’s functional groups allow it to form hydrogen bonds, electrostatic interactions, and hydrophobic interactions with these targets, leading to modulation of their activity. The specific pathways involved depend on the biological context and the target molecules.

Comparison with Similar Compounds

Substituent Effects on Electronic Properties

The electronegativity (χ) and hardness (η) of the phenyl substituents significantly affect the compound’s electronic environment. Using Parr and Pearson’s framework , halogen substituents alter molecular hardness and reactivity:

• Chlorine (Cl) : Higher electronegativity (χ = 3.0) increases electron withdrawal, enhancing η (hardness) and reducing polarizability.
• Bromine (Br) : Lower electronegativity (χ = 2.8) but larger atomic size increases polarizability, lowering η and favoring soft-soft interactions.

Comparison Table 1: Electronic Properties of Halogen-Substituted Analogs

Compound	Substituents	Electronegativity (χ)*	Hardness (η)*
(3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL	2-Br, 5-Cl	Intermediate (~2.9)	Moderate
(3R)-3-Amino-3-(2,5-dichlorophenyl)propan-1-OL	2-Cl, 5-Cl	Higher (~3.0)	High
(3R)-3-Amino-3-(2-fluoro-5-bromophenyl)propan-1-OL	2-F, 5-Br	Highest (F: χ = 4.0)	Very High

*Qualitative trends based on Parr-Pearson theory .

The 2-bromo-5-chloro substitution balances electron withdrawal (via Cl) and polarizability (via Br), making the compound more reactive in soft-acid interactions compared to dichloro analogs .

Physical Properties: Boiling Points and Solubility

Amino alcohols generally exhibit higher boiling points than simple alcohols due to dual hydrogen bonding (-OH and -NH₂). highlights that branching reduces boiling points (e.g., butan-2-ol < butan-1-ol) . For amino alcohols, substituent position and halogen size further modulate physical properties:

Comparison Table 2: Physical Properties of Analogous Amino Alcohols

Compound	Molecular Weight (g/mol)	Boiling Point (°C)*	Water Solubility*
(3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL	294.56	~220–240	Low
(3R)-3-Amino-3-(3-bromo-4-fluorophenyl)propan-1-OL	278.52	~210–230	Moderate
(3S)-3-Amino-3-(2-chlorophenyl)propan-1-OL	215.68	~190–210	High

*Estimated based on structural analogs and trends .

The target compound’s low water solubility arises from hydrophobic halogen substituents, whereas fluoro-substituted analogs show improved solubility due to fluorine’s smaller size and higher electronegativity .

Biological Activity

The compound (3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL has garnered significant interest in the scientific community due to its unique structural characteristics and potential biological activities. This article provides a comprehensive overview of the current understanding of its biological activity, drawing from available research findings and case studies.

Structural Characteristics and Potential Mechanisms

(3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL is characterized by its chiral center at the third carbon atom, featuring an amino group, a hydroxyl group, and a phenyl ring substituted with bromine and chlorine atoms. These structural elements contribute to its biological activity in several ways:

• Hydrogen Bonding : The amino and hydroxyl groups can form hydrogen bonds with biological targets.
• Halogen Bonding : The bromine and chlorine substituents may participate in halogen bonding.
• Stereochemistry : The (R) configuration at the chiral center may influence its interactions with stereospecific biological receptors.

These properties enable the compound to interact with various biological molecules, potentially modulating enzyme activities and receptor functions.

Potential Therapeutic Applications

Based on its structural properties and the activities of related compounds, (3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL may have potential applications in several therapeutic areas:

• Medicinal Chemistry : The compound could serve as a lead structure for developing new therapeutic agents.
• Biochemical Probes : Its unique structure makes it a candidate for use in studying specific biological pathways.

Research Findings and Case Studies

While direct studies on (3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL are scarce, investigations on structurally similar compounds provide valuable insights:

Case Study 1: Dihydrofolate Reductase (DHFR) Inhibition

Some pyrido[2,3-d]pyrimidine derivatives, which share structural similarities with our compound of interest, have shown inhibitory activity against DHFR . This enzyme is crucial for DNA synthesis and cell proliferation. The table below summarizes the activity of related compounds:

Compound	Structure	DHFR Inhibition (IC50)
Piritrexim	6-[(2,5-dimethoxyphenyl)methyl]-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine	0.1 nM
Compound X	N6-[(2,5-dimethoxyphenyl)methyl]-N6-methylpyrido[2,3-d]pyrimidine-2,4,6-triamine	0.5 nM

While (3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL has not been directly tested for DHFR inhibition, its structural similarity to these compounds suggests it may possess similar activity, warranting further investigation.

Case Study 2: Tyrosine Kinase Inhibition

Some halogenated phenyl compounds have demonstrated activity against tyrosine kinases . For instance:

Compound	Structure	Tyrosine Kinase Inhibition (IC50)
Compound Y	6-(2,6-dichlorophenyl)-2-([3-(hydroxymethyl)phenyl]amino)-8-ethyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one	10 nM

The presence of halogen substituents on the phenyl ring of (3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL suggests it might exhibit similar kinase inhibitory activity, though specific studies are needed to confirm this hypothesis.

Conclusion and Future Directions

The biological activity of (3R)-3-Amino-3-(2-bromo-5-chlorophenyl)propan-1-OL remains an area ripe for exploration. Its structural features suggest potential interactions with various biological targets, particularly in enzyme inhibition and receptor modulation. However, the lack of direct studies on this specific compound highlights the need for further research.

Future investigations should focus on:

• Target Identification : Screening against a panel of enzymes and receptors to identify specific biological targets.
• Structure-Activity Relationship (SAR) Studies : Synthesizing and testing structural analogs to optimize biological activity.
• In Vivo Studies : Evaluating the compound's pharmacokinetics, efficacy, and safety in animal models.